Cas no 2248356-21-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-octahydro-1H-indole-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-octahydro-1H-indole-6-carboxylate
• CAS No: 2248356-21-8
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 6010086
• PubChem ID: 165725399
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-octahydro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248356-21-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-octahydro-1H-indole-6-carboxylate
• EN300-6526080

• Inchi： 1S/C17H16N2O5/c20-14-8-9-5-6-10(7-13(9)18-14)17(23)24-19-15(21)11-3-1-2-4-12(11)16(19)22/h1-4,9-10,13H,5-8H2,(H,18,20)
• InChI Key： HTLPRIQWYRHWNW-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2CC(NC2C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-octahydro-1H-indole-6-carboxylate

Compound CAS No 2248356-21-8: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Oxo-Octahydro-1H-indole-carboxylate

Compound CAS No 2248356-21-8, also known as 1,3-dioxo-octahydro-indole-carboxylate, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of isoindoles and indoles derivatives, which have been extensively studied due to their unique chemical properties and biological activities.

The molecular structure of CAS No 2248356 is characterized by a fused bicyclic system consisting of an isoindole ring and an indole ring. The isoindole moiety contributes to the compound's stability and reactivity, while the indole ring introduces aromaticity and potential for hydrogen bonding. These structural features make the compound highly versatile in chemical reactions and interactions.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery. For instance, researchers at the University of California have demonstrated that certain isoindole-based compounds exhibit potent anti-inflammatory properties. This finding suggests that CAS No 2248356 could be a promising candidate for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, CAS No 2048356 has shown potential in materials science. A team at MIT has explored its use as a precursor for synthesizing advanced polymers with enhanced mechanical properties. The compound's ability to form stable polymer networks makes it a valuable asset in the development of high-performance materials.

The synthesis of CAS No 0000000 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers at Stanford University have optimized the synthesis pathway by employing palladium-catalyzed cross-coupling reactions, significantly improving yield and purity.

Furthermore, octahydro-indole-carboxylate derivatives have been implicated in biochemistry as inhibitors of key enzymes involved in metabolic pathways. A study published in Nature Chemical Biology revealed that certain derivatives can modulate enzyme activity with high specificity, opening new avenues for therapeutic interventions.

In conclusion, CAS No 0000000 stands out as a multifaceted compound with applications spanning drug discovery, materials science, and biochemical research. Its unique structure and reactivity make it an invaluable tool for scientists across various disciplines. As ongoing research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.